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Compound of Interest

Compound Name: Z-YVAD-pNA

Cat. No.: B12369894 Get Quote

Essential Safety and Handling Guide for Z-YVAD-
pNA
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the caspase-1 substrate, Z-YVAD-pNA (N-benzyloxycarbonyl-L-tyrosyl-L-valyl-L-

alanyl-N-(4-nitrophenyl)-L-asparagine), also referred to as Ac-YVAD-pNA. Adherence to these

procedural steps is critical for minimizing risks and ensuring proper disposal.

Personal Protective Equipment (PPE)
When handling Z-YVAD-pNA, a comprehensive approach to personal protection is necessary

to prevent contact, inhalation, and ingestion. The following personal protective equipment is

required:

Eye and Face Protection: Chemical safety goggles are mandatory to protect against

potential splashes. A face shield should also be worn if there is a significant risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. It is

advisable to wear two pairs of gloves (double-gloving), especially when handling the solid

compound or concentrated solutions. Gloves should be inspected before use and changed

immediately if contaminated.
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Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

contamination, a chemical-resistant apron or coveralls should be worn over the lab coat.

Respiratory Protection: While not typically required for handling small quantities in a well-

ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of

generating dust or aerosols.

Quantitative Safety Data
The following table summarizes key quantitative safety information for Ac-YVAD-pNA, a

compound chemically analogous to Z-YVAD-pNA.

Property Value Source

Storage Class 11 - Combustible Solids [1]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]

Storage Temperature -20°C [1]

Safe Handling and Operational Plan
A systematic approach to handling Z-YVAD-pNA from receipt to disposal is crucial for

laboratory safety.
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Preparation

Handling

Spill & Emergency Disposal

Don Appropriate PPE

Work in a well-ventilated area or fume hood Weigh solid Z-YVAD-pNA carefully to avoid dust

Prepare solutions by slowly adding solvent to the solid

Evacuate and ventilate the area

If Spill Occurs

Dispose of waste in accordance with local, state, and federal regulations

After Use

Absorb spill with inert material

Collect and place in a sealed container for disposal

Do not allow to enter drains due to high water hazard

Click to download full resolution via product page

Safe handling workflow for Z-YVAD-pNA.

Disposal Plan
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Due to its classification as highly hazardous to water (WGK 3), extreme care must be taken in

the disposal of Z-YVAD-pNA and any materials contaminated with it.[1]

Solid Waste: Unused Z-YVAD-pNA and any contaminated disposable lab supplies (e.g.,

pipette tips, gloves, weighing paper) should be collected in a clearly labeled, sealed

container for hazardous waste.

Liquid Waste: Solutions containing Z-YVAD-pNA should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Environmental Precaution: Under no circumstances should Z-YVAD-pNA or its solutions be

disposed of down the drain.

All waste must be disposed of through a licensed hazardous waste disposal company, following

all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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